BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3,3-
Dimethoxybutan-2-one

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,3-Dimethoxybutan-2-one

Cat. No.: B1329833

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and reactivity of 3,3-Dimethoxybutan-2-one (CAS No. 21983-72-2). The
information is intended for researchers, scientists, and professionals in drug development and
other chemical industries who may use this compound as a solvent, reagent, or building block
in organic synthesis.

Core Chemical Properties

3,3-Dimethoxybutan-2-one, also known as diacetyl mono-dimethyl acetal, is a colorless liquid
with a fruity odor.[1] It is characterized by the presence of both a ketone and an acetal
functional group, making it a versatile intermediate in various chemical transformations. This
compound is soluble in many organic solvents but has limited solubility in water.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of 3,3-Dimethoxybutan-2-
one.
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Property Value Reference
Molecular Formula CeH1203 [2][3]
Molecular Weight 132.16 g/mol [3114]

CAS Number 21983-72-2 [2]
Appearance Clear, colorless liquid [1]

Boiling Point 145-146 °C

Density 0.987 g/mL at 25 °C

Refractive Index (n20/D) 1.407

Flash Point 45 °C (113 °F) [4]

- Soluble in organic solvents,
Solubility ) ) [1]
sparingly soluble in water.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3,3-Dimethoxybutan-

2-one.
Spectrum Type Key Features
1H NMR Consistent with the structure.
13C NMR Data available from various sources.

Characteristic peaks for C=0 and C-O
Infrared (IR) stretching

Provides fragmentation patterns for structural
Mass Spectrometry (MS) S
elucidation.

Raman Complementary vibrational data to IR.

Synthesis of 3,3-Dimethoxybutan-2-one

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chembk.com/en/chem/3,3-dimethoxy-2-butanone
https://www.calpaclab.com/3-3-dimethoxy-2-butanone-min-98-10-grams/ala-d122574-10g
https://www.calpaclab.com/3-3-dimethoxy-2-butanone-min-98-10-grams/ala-d122574-10g
http://www.orgsyn.org/demo.aspx?prep=CV5P0794
https://www.chembk.com/en/chem/3,3-dimethoxy-2-butanone
https://www.biosynth.com/p/FD41675/21983-72-2-33-dimethoxy-2-butanone
http://www.orgsyn.org/demo.aspx?prep=CV5P0794
https://www.biosynth.com/p/FD41675/21983-72-2-33-dimethoxy-2-butanone
https://www.benchchem.com/product/b1329833?utm_src=pdf-body
https://www.benchchem.com/product/b1329833?utm_src=pdf-body
https://www.benchchem.com/product/b1329833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

A common method for the synthesis of 3,3-Dimethoxybutan-2-one involves the reaction of
2,3-butanedione with trimethyl orthoformate.

Experimental Protocol: Synthesis from 2,3-Butanedione

Materials:

e 2,3-Butanedione

e Trimethyl orthoformate

e p-Toluenesulfonic acid (catalyst)
e Potassium carbonate

e Anhydrous diethyl ether

e Anhydrous sodium sulfate

Procedure:

To a solution of 2,3-butanedione in anhydrous diethyl ether, add trimethyl orthoformate and a
catalytic amount of p-toluenesulfonic acid at room temperature under an inert atmosphere.

« Stir the reaction mixture at room temperature for 24 hours.
e Quench the reaction by adding potassium carbonate and stir for an additional hour.
 Filter the mixture and wash the solid with anhydrous diethyl ether.

e Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

e The crude product can be purified by distillation to yield pure 3,3-Dimethoxybutan-2-one.
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Synthesis of 3,3-Dimethoxybutan-2-one

Reactants

Trimethyl orthoformate

2,3-Butanedione
T »
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A flowchart illustrating the synthesis of 3,3-Dimethoxybutan-2-one.

Chemical Reactivity and Applications

3,3-Dimethoxybutan-2-one serves as a versatile building block in organic synthesis. Its
ketone and protected ketone functionalities allow for a range of chemical transformations.

Conversion to 3-Methoxy-but-3-en-2-one

One notable reaction is its conversion to 3-Methoxy-but-3-en-2-one, a useful enol ether.
Experimental Protocol: Synthesis of 3-Methoxy-but-3-en-2-one

Materials:

¢ 3,3-Dimethoxybutan-2-one

» Diisopropylethylammonium tosylate (catalyst)
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Procedure:

Heat 3,3-Dimethoxybutan-2-one with a catalytic amount of diisopropylethylammonium
tosylate at 165 °C.

The reaction proceeds via elimination of methanol.

Monitor the reaction progress by an appropriate method (e.g., TLC or GC).

Upon completion, the product, 3-Methoxy-but-3-en-2-one, can be isolated and purified by
distillation.

Conversion to 3-Methoxy-but-3-en-2-one

[Diisopropylethylammonium tosylate] 165 °C

Elimination of Methanol

Click to download full resolution via product page

Reaction pathway for the synthesis of 3-Methoxy-but-3-en-2-one.

Safety and Handling

3,3-Dimethoxybutan-2-one is a flammable liquid and vapor. It may cause skin and eye
irritation.[1] Appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat, should be worn when handling this chemical. Work should be conducted in a
well-ventilated area or a fume hood. Store in a cool, dry, and well-ventilated place away from
sources of ignition.

Conclusion
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3,3-Dimethoxybutan-2-one is a valuable compound in organic synthesis with well-defined
chemical and physical properties. The experimental protocols provided in this guide offer a
starting point for its synthesis and further chemical transformations. As with any chemical
reagent, proper safety precautions are paramount during its handling and use. Further
research into its reactivity may unveil new synthetic applications, contributing to the fields of
medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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